4-chloro-N-methyl-N-[(4-methylphenyl)methyl]pyridine-2-carboxamide

• IUPAC Name: 4-chloro-N-methyl-N-[(4-methylphenyl)methyl]pyridine-2-carboxamide
• InChI: InChI=1S/C15H15ClN2O/c1-11-3-5-12(6-4-11)10-18(2)15(19)14-9-13(16)7-8-17-14/h3-9H,10H2,1-2H3
• InChI Key: BAIQKPXRBXWPKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN(C)C(=O)C2=NC=CC(=C2)Cl
• Molecular Formula: C15H15ClN2O
• Molecular Weight: 274.74 g/mol

Description

4-chloro-N-methyl-N-[(4-methylphenyl)methyl]pyridine-2-carboxamide, also known as BAY 11-7082, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound was first synthesized in 2000 and has since been the subject of numerous scientific studies due to its unique properties.

Mechanism of Action

4-chloro-N-methyl-N-[(4-methylphenyl)methyl]pyridine-2-carboxamide 11-7082 works by inhibiting the activity of the IκB kinase (IKK) complex, which is responsible for the activation of NF-κB. This inhibition prevents the translocation of NF-κB to the nucleus, where it activates the expression of pro-inflammatory genes.
Biochemical and Physiological Effects
4-chloro-N-methyl-N-[(4-methylphenyl)methyl]pyridine-2-carboxamide 11-7082 has been shown to have a range of biochemical and physiological effects, including reducing inflammation, inducing apoptosis in cancer cells, and improving cognitive function in animal models of Alzheimer's disease. Additionally, it has been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-N-methyl-N-[(4-methylphenyl)methyl]pyridine-2-carboxamide 11-7082 in lab experiments is its specificity for the IKK complex, which allows for targeted inhibition of NF-κB activation. However, one limitation is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 4-chloro-N-methyl-N-[(4-methylphenyl)methyl]pyridine-2-carboxamide 11-7082. One area of interest is its potential use as a therapeutic agent in cancer treatment, particularly in combination with other drugs. Additionally, further studies are needed to fully understand its mechanism of action and to identify any potential side effects or toxicities. Finally, there is potential for the development of new derivatives of 4-chloro-N-methyl-N-[(4-methylphenyl)methyl]pyridine-2-carboxamide 11-7082 with improved solubility and pharmacokinetic properties.

Synthesis Methods

The synthesis of 4-chloro-N-methyl-N-[(4-methylphenyl)methyl]pyridine-2-carboxamide 11-7082 involves the reaction of 4-chloro-2-aminopyridine with N-methyl-N-[(4-methylphenyl)methyl]formamide in the presence of a palladium catalyst. The resulting product is then purified using chromatography techniques to obtain pure 4-chloro-N-methyl-N-[(4-methylphenyl)methyl]pyridine-2-carboxamide 11-7082.

Scientific Research Applications

4-chloro-N-methyl-N-[(4-methylphenyl)methyl]pyridine-2-carboxamide 11-7082 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. It has been shown to have anti-inflammatory properties by inhibiting the activation of NF-κB, a transcription factor that plays a key role in the immune response.